Cas no 1513231-72-5 (1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

1-(4-Ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropylamine derivative featuring an ethoxy-substituted aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid cyclopropane ring and amine functionality, which can serve as a key intermediate in the development of bioactive molecules. The ethoxy group enhances solubility and modulates electronic properties, while the sterically hindered cyclopropane structure may contribute to metabolic stability. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for medicinal chemistry applications, particularly in the design of compounds targeting central nervous system (CNS) pathways or enzyme inhibition.
1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine structure
1513231-72-5 structure
Product Name:1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:1513231-72-5
MF:C13H19NO
MW:205.296063661575
CID:6032169
PubChem ID:83701496
Update Time:2025-06-09

1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
    • 1513231-72-5
    • EN300-1857286
    • Inchi: 1S/C13H19NO/c1-4-15-11-7-5-10(6-8-11)13(14)9-12(13,2)3/h5-8H,4,9,14H2,1-3H3
    • InChI Key: OPXQQHSWORLYFR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Exploring the Potential of 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1513231-72-5) in Modern Research

The compound 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1513231-72-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This cyclopropane derivative features a distinctive amine functional group attached to a dimethyl-substituted cyclopropane ring, which is further linked to a 4-ethoxyphenyl moiety. Such molecular architecture makes it a subject of interest for researchers exploring novel bioactive compounds and pharmaceutical intermediates.

In the context of current trends, the demand for specialty chemicals like 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine has surged, particularly in the fields of medicinal chemistry and drug discovery. Researchers are increasingly investigating its potential as a building block for more complex molecules, given its ability to impart steric and electronic effects that can influence biological activity. The compound’s ethoxy group and rigid cyclopropane ring are particularly noteworthy, as these features are often associated with enhanced metabolic stability and target selectivity.

One of the most frequently asked questions about CAS No. 1513231-72-5 revolves around its synthesis and scalability. Recent advancements in green chemistry have prompted scientists to explore more sustainable routes for producing such compounds, minimizing waste and energy consumption. Additionally, the rise of AI-driven drug design has led to increased interest in small-molecule libraries that include derivatives of 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine, as these can serve as valuable inputs for machine learning models predicting bioactivity.

From a commercial perspective, the compound’s relevance extends to industries beyond pharmaceuticals. For instance, its structural motifs are being studied for applications in material science, particularly in the development of advanced polymers and liquid crystals. The cyclopropane ring is known to confer rigidity, which can be advantageous in designing materials with specific mechanical or optical properties. This versatility aligns with the growing demand for multifunctional chemicals that can serve diverse industrial needs.

Another area of interest is the compound’s potential role in agrochemical research. The ethoxy-phenyl moiety, commonly found in herbicides and insecticides, suggests possible applications in crop protection. Researchers are investigating whether 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine or its derivatives could offer improved efficacy or environmental safety compared to existing agrochemicals. This aligns with global efforts to develop sustainable agriculture solutions that reduce ecological footprints.

In summary, 1-(4-ethoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1513231-72-5) represents a compelling case study in the intersection of chemical innovation and applied research. Its structural features, combined with the growing emphasis on sustainable synthesis and multi-disciplinary applications, position it as a compound of significant contemporary relevance. As scientific inquiry continues to evolve, this molecule is likely to remain a focal point for researchers seeking to unlock new possibilities in chemistry and beyond.

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